Cas no 69457-64-3 (1-ethenyl-1H-Pyrazole-3-carboxylic acid ethyl ester)

• Product Name: 1-ethenyl-1H-Pyrazole-3-carboxylic acid ethyl ester
• CAS No: 69457-64-3
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 1017620
• PubChem ID: 14149252
• Update Time: 2025-04-20

1-ethenyl-1H-Pyrazole-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-ethenyl-1H-Pyrazole-3-carboxylic acid ethyl ester
• 1H-Pyrazole-3-carboxylicacid,1-ethenyl-,ethylester(9CI)
• ethyl 1-vinyl-3-pyrazolecarboxylate
• 69457-64-3

• Inchi： 1S/C8H10N2O2/c1-3-10-6-5-7(9-10)8(11)12-4-2/h3,5-6H,1,4H2,2H3
• InChI Key： NRBXKAHROZDVMY-UHFFFAOYSA-N
• SMILES： O(C(C1C=CN(C=C)N=1)=O)CC

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.1Ų